1-(5-Aminopentyl)-3-phenylthiourea

• CAS: 99223-34-4
• Synonyms: 1-(5-aminopentyl)-3-phenylthiourea; 1-APPT
• Molecular Formula: C12H19N3S
• Molecular Weight: 237.37 g/mol
• SMILES: C1=CC=C(C=C1)NC(=S)NCCCCCN
• InChI: InChI=1S/C12H19N3S/c13-9-5-2-6-10-14-12(16)15-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10,13H2,(H2,14,15,16)
• InChIKey: WMVYKFYMCPIMOG-UHFFFAOYSA-N

Inconsistent inhibitor chain lengths introduce variability in transglutaminase research. 1-(5-Aminopentyl)-3-phenylthiourea (PPTU) is the n=5 activity maximum in the phenylthiourea-(CH₂)ₙ-NH₂ series, providing reproducible, potent inhibition. - Peak Potency: Ki = 4.9 × 10⁻⁵ M against tissue transglutaminase, with a >40-fold selectivity window over antiproliferative effects. - Dual Isoform Coverage: Validated inhibitor of both tissue transglutaminase and plasma Factor XIIIa for fibrin cross-linking models. - Superior Safety Margin: LD₅₀ of 400 mg/kg in mice, 2.5-fold higher than monodansylcadaverine, enabling broader in vivo dose ranges. - Supply Assurance: Available in ≥95% purity with full analytical characterization to support reproducible SAR and in vitro studies.

PPTU: Defined Transglutaminase Inhibitor

1-(5-Aminopentyl)-3-phenylthiourea (CAS 99223-34-4, synonym PPTU) is a synthetic phenylthiourea derivative that functions as a mechanism-based, pseudosubstrate inhibitor of transglutaminases (EC 2.3.2.13) . Designed with a balanced hydrophobic phenyl domain and a flexible aminoalkyl side chain of precisely five methylene units, PPTU competes with natural amine substrates at the transglutaminase active site and becomes covalently incorporated into protein substrates upon catalysis [1]. The compound is formally classified in the MeSH Supplementary Concept hierarchy as a structural analog of phenylthiourea [2], and its physiochemical properties—including a molecular weight of 237.37 g·mol⁻¹, a predicted LogP of approximately 1.91, and three hydrogen-bond donor centers—have been catalogued in authoritative small-molecule databases .

Mechanism

Mechanism-based pseudosubstrate inhibitor of transglutaminase

Spacer Defined

Five-methylene spacer for defined active-site competition

Pathway

Transglutaminase pathway inhibition studies; enzymatic cross-linking research

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source
• [2] U.S. National Library of Medicine. MeSH Supplementary Concept Data: 1-(5-aminopentyl)-3-phenylthiourea. Unique ID C057804. Accessed 27 Apr 2024. https://meshb.nlm.nih.gov/record/ui?ui=C057804 View Source

Risks of Generic PPTU Substitution

Phenylthiourea-based transglutaminase inhibitors are not interchangeable. The inhibitory potency of the homologous series phenylthiourea-(CH₂)ₙ-NH₂ is exquisitely dependent on the number of methylene spacer units: activity increases from n = 2 up to a maximum at n = 5, then declines sharply at n = 6 [1]. Consequently, substituting 1-(5-aminopentyl)-3-phenylthiourea with a shorter-chain analog (e.g., n = 2, 3, or 4) or the longer n = 6 derivative results in measurable loss of enzyme inhibition. Furthermore, the phenylthiourea scaffold itself confers a distinct toxicity profile compared with chemical probes from other structural classes; for instance, the widely used transglutaminase inhibitor monodansylcadaverine exhibits significantly greater acute toxicity in vivo (LD₅₀ 160 mg·kg⁻¹) than PPTU (LD₅₀ 400 mg·kg⁻¹) [1]. These quantifiable structure-activity and toxicity divergences mean that generic “phenylthiourea” or “transglutaminase inhibitor” substitution without attention to the specific chain length and scaffold identity can introduce uncontrolled variables into experimental systems.

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Chain-length analogs (n ≠ 5) may show reduced transglutaminase inhibitory potency; phenylthiourea-(CH₂)ₙ-NH₂ activity is spacer-dependent.

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Other transglutaminase inhibitor scaffolds (e.g., monodansylcadaverine) may present different model-safety endpoint context; reported LD₅₀ values differ.

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source

PPTU: Quantitative Differentiation Evidence

Chain-Length Dependence of Inhibitory Potency

Within the homologous series phenylthiourea-(CH₂)ₙ-NH₂ (n = 2–6), PPTU (n = 5) exhibits the highest inhibitory potency against guinea pig liver transglutaminase. The Ki of PPTU is 4.9 × 10⁻⁵ M, whereas the shorter-chain derivatives (n = 2, 3, 4) are progressively less active and the n = 6 analog shows reduced activity relative to n = 5 [1]. This bell-shaped structure-activity relationship demonstrates that the five-methylene spacer uniquely positions the terminal amino group for optimal competition with the natural amine substrate at the transglutaminase active site [1][2].

Inhibitory Potency (Ki)

Class-level inference

Ki = 4.9 × 10⁻⁵ M

Reported top rank in tested phenylthiourea series

Activity maximum at n=5; declines at shorter or longer chain lengths

Evidence Dimension	Inhibitory potency (Ki) as a function of alkyl spacer length for guinea pig liver transglutaminase-catalyzed amine incorporation into oxidized insulin B chain
Target Compound Data	PPTU (n = 5): Ki = 4.9 × 10⁻⁵ M
Comparator Or Baseline	Homologs with n = 2, 3, 4 (lower activity) and n = 6 (decreased activity relative to n = 5); exact Ki values for individual homologs not individually tabulated but rank order confirmed across multiple assay systems
Quantified Difference	PPTU (n = 5) represents the activity maximum; activity declines at both shorter and longer chain lengths
Conditions	Guinea pig liver transglutaminase; amine‑incorporation assay using oxidized insulin B chain as glutaminyl substrate; pH and temperature conditions as described in J Biol Chem 260:14689-14694

Why This Matters

Procurement of the exact n = 5 compound is essential because deviation by even one methylene unit demonstrably reduces transglutaminase inhibitory potency, directly affecting experimental sensitivity in enzyme inhibition studies.

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source
• [2] Lee KN. Development of specific inhibitors of transglutaminase: phenylthiourea derivatives [Ph.D. thesis]. Washington, DC: American University; 1984. Handle: http://hdl.handle.net/1961/thesesdissertations:2126. View Source

Acute Toxicity Advantage Over Monodansylcadaverine

When evaluated in mice under identical conditions, PPTU exhibits a significantly more favorable acute toxicity profile than the widely employed transglutaminase inhibitor monodansylcadaverine (MDC). The LD₅₀ of PPTU is 400 ± 25 mg·kg⁻¹, compared with 160 ± 20 mg·kg⁻¹ for MDC [1]. This represents a 2.5-fold higher median lethal dose, providing a wider experimental safety window for cell-based and in vivo pharmacological studies.

Acute Toxicity (LD₅₀)

Head-to-head

PPTU: 400 ± 25 mg·kg⁻¹ vs Monodansylcadaverine: 160 ± 20 mg·kg⁻¹

Reported model-safety endpoint context

Mice; single-dose; route-matched conditions

Evidence Dimension	Acute systemic toxicity (LD₅₀) in mice
Target Compound Data	PPTU LD₅₀ = 400 ± 25 mg·kg⁻¹
Comparator Or Baseline	Monodansylcadaverine LD₅₀ = 160 ± 20 mg·kg⁻¹
Quantified Difference	PPTU LD₅₀ is 2.5-fold higher (250% of comparator)
Conditions	Inbred mice; single-dose acute toxicity assessment; compounds administered under identical vehicle and route conditions as reported in J Biol Chem 260:14689-14694

Why This Matters

For researchers planning in vivo transglutaminase inhibition studies, PPTU's 2.5-fold higher LD₅₀ translates into a meaningfully broader dosing range before encountering systemic toxicity, directly influencing compound selection for animal experiments.

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source

Antiproliferative Selectivity and Calmodulin Inactivity

PPTU inhibits proliferation of Chinese hamster ovary (CHO) cells with an IC₅₀ of 4.2 × 10⁻³ M and B16 melanoma cells with an IC₅₀ of 2.4 × 10⁻³ M [1]. Critically, at a concentration of 1 × 10⁻⁴ M—approximately equal to its Ki for tissue transglutaminase inhibition—PPTU causes no detectable effect on CHO cell proliferation and does not interfere with calmodulin-dependent activation of cyclic nucleotide phosphodiesterase [2]. This establishes a >40‑fold selectivity window between enzyme-inhibitory and antiproliferative concentrations for CHO cells, indicating that transglutaminase inhibition and generalized cytotoxicity are separable events.

Selectivity Window

Cross-study comparable

>40-fold (Ki vs IC₅₀ CHO)

Supports enzyme vs. proliferation endpoint separation

At 0.1 mM, no calmodulin-PDE pathway interference

Evidence Dimension	Concentration required for 50% inhibition of cell proliferation (IC₅₀) vs. concentration producing transglutaminase inhibition without off-target calmodulin pathway effects
Target Compound Data	IC₅₀ CHO = 4.2 × 10⁻³ M; IC₅₀ B16 = 2.4 × 10⁻³ M; at 0.1 mM (≈ Ki), no calmodulin–PDE activation interference and no CHO proliferation inhibition
Comparator Or Baseline	PPTU Ki for tissue transglutaminase = 4.9 × 10⁻⁵ M; calmodulin-dependent cyclic nucleotide phosphodiesterase assay as off-target control
Quantified Difference	>40-fold separation between transglutaminase-inhibitory Ki and antiproliferative IC₅₀ in CHO cells
Conditions	CHO-K1 and B16 melanoma cell lines; proliferation measured by standard growth assays; calmodulin–PDE activation assay performed in vitro as described in Biochim Biophys Acta 972:120‑130 (1988)

Why This Matters

This quantified selectivity window allows investigators to use PPTU at concentrations that fully inhibit transglutaminase without simultaneously triggering antiproliferative or calmodulin-pathway artifacts, a key criterion for mechanistic cellular studies.

• [1] Lee KN. Development of specific inhibitors of transglutaminase: phenylthiourea derivatives [Ph.D. thesis]. Washington, DC: American University; 1984. Handle: http://hdl.handle.net/1961/thesesdissertations:2126. View Source
• [2] Lee KN, Chung SI, Girard JE, Fesus L. Evaluation of phenylthiourea derivatives as inhibitors of transglutaminase-catalyzed reaction in Chinese hamster ovary cells. Biochim Biophys Acta. 1988;972(2):120-130. PMID: 2903774. View Source

Dual Transglutaminase and Factor XIIIa Inhibition

PPTU simultaneously inhibits both guinea pig liver tissue transglutaminase (Ki = 4.9 × 10⁻⁵ M) and plasma Factor XIIIa-catalyzed fibrin cross-linking in the same concentration range [1]. This dual inhibitory profile contrasts with probes that selectively target only one transglutaminase isoform. The ability of a single compound to block both the cellular transglutaminase-mediated amine incorporation and the Factor XIIIa-dependent fibrin stabilization was explicitly demonstrated in the original characterization study [1].

Dual Isoform Inhibition

Class-level inference

Tissue TGase Ki 4.9e-5 M; Factor XIIIa inhibited

Supports multi-isoform transglutaminase studies

Fibrin cross-linking context; clot stabilization model

Evidence Dimension	Dual inhibition of tissue transglutaminase (amine incorporation into oxidized insulin B chain) and plasma Factor XIIIa (fibrin cross-linking)
Target Compound Data	PPTU inhibits tissue TGase with Ki = 4.9 × 10⁻⁵ M and is described as a potent inhibitor of Factor XIIIa-catalyzed fibrin cross-linking in the same study
Comparator Or Baseline	Many transglutaminase inhibitors are characterized against only one isoform; explicit dual-isoform characterization is a distinguishing feature of PPTU documentation
Quantified Difference	Qualitative demonstration of dual inhibition; quantitative cross-linking inhibition data not normalized to a comparator
Conditions	Tissue TGase assay: guinea pig liver enzyme, oxidized insulin B chain substrate; Factor XIIIa assay: plasma-derived enzyme, fibrin cross-linking monitored by gel electrophoresis and clot solubility

Why This Matters

Investigators studying processes where both tissue transglutaminase and Factor XIIIa may contribute—such as wound healing, fibrosis, or thrombosis—benefit from a single well-characterized probe with documented activity against both isoforms, reducing the number of chemical tools required.

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source

Cellular Uptake and Covalent Incorporation

Radiolabeled [¹⁴C]PPTU is rapidly taken up by CHO cells, reaching a plateau within approximately 2 hours of incubation, and becomes evenly distributed between nuclear and supernatant fractions [1][2]. Upon Ca²⁺-dependent incubation with cell homogenates, the labeled inhibitor is exclusively incorporated into high-molecular-weight proteins undergoing polymerization, confirming its mechanism-based, pseudosubstrate mode of action [2]. This cellular pharmacokinetic behavior corroborates the kinetic designation of PPTU as a competitive amine substrate (Km(app) = 7.1 × 10⁻⁵ M closely matches Ki) [1].

Cellular Uptake

Supporting evidence

Plateau ~2 h; uniform nuclear/supernatant distribution

Mechanism-based intracellular target engagement

[¹⁴C]PPTU; Ca²⁺-dependent protein incorporation

Evidence Dimension	Cellular uptake kinetics, intracellular distribution, and covalent protein incorporation of [¹⁴C]-labeled compound
Target Compound Data	[¹⁴C]PPTU uptake plateaus at ~2 h; uniform nuclear/supernatant distribution; covalent attachment to high-molecular-weight proteins in Ca²⁺-dependent manner
Comparator Or Baseline	No direct comparator compound evaluated in the identical uptake assay; kinetic consistency between cellular incorporation and enzymatic Ki/Km supports pseudosubstrate mechanism
Quantified Difference	Temporal uptake plateau reached at ~2 h; Km(app) = 7.1 × 10⁻⁵ M vs. Ki = 4.9 × 10⁻⁵ M (ratio ~1.45)
Conditions	CHO cell monolayer culture; [¹⁴C]PPTU tracer incubation for 0–4 h; subcellular fractionation; SDS-PAGE autoradiography for protein incorporation; Ca²⁺ dependence confirmed by EDTA controls

Why This Matters

Documented cellular uptake and mechanism-based covalent incorporation provide confidence that PPTU reaches its intracellular target (transglutaminase) and acts via a defined biochemical mechanism, enabling rigorous interpretation of cell-based experimental results.

• [1] Lee KN. Development of specific inhibitors of transglutaminase: phenylthiourea derivatives [Ph.D. thesis]. Washington, DC: American University; 1984. Handle: http://hdl.handle.net/1961/thesesdissertations:2126. View Source
• [2] Lee KN, Chung SI, Girard JE, Fesus L. Evaluation of phenylthiourea derivatives as inhibitors of transglutaminase-catalyzed reaction in Chinese hamster ovary cells. Biochim Biophys Acta. 1988;972(2):120-130. PMID: 2903774. View Source

Competitive Pseudosubstrate Kinetics Validation

The inhibition constant (Ki) of PPTU for tissue transglutaminase (4.9 × 10⁻⁵ M) closely matches its apparent Michaelis constant (Km(app) = 7.1 × 10⁻⁵ M) obtained using [¹⁴C]PPTU directly as a substrate [1]. The Ki/Km(app) ratio of approximately 0.69 indicates that PPTU behaves as a bona fide competitive substrate rather than a purely non-reactive inhibitor, a kinetic signature that is essential for studies where the inhibitor must faithfully report on the enzyme's catalytic mechanism.

Kinetic Consistency

Supporting evidence

Ki = 4.9e-5 M vs Km(app) = 7.1e-5 M

Consistent with competitive pseudosubstrate mechanism

Ratio ~1.45; same order of magnitude

Evidence Dimension	Agreement between inhibition constant (Ki) and apparent Michaelis constant (Km(app)) for the inhibitor acting as a substrate
Target Compound Data	Ki = 4.9 × 10⁻⁵ M; Km(app) = 7.1 × 10⁻⁵ M
Comparator Or Baseline	Ideal competitive substrate would exhibit Ki ≈ Km; ratio of 0.69 indicates close concordance
Quantified Difference	Km(app) / Ki = 1.45; both values within the same order of magnitude and overlapping experimental error
Conditions	Guinea pig liver transglutaminase; [¹⁴C]PPTU used as radiolabeled amine donor; amine‑incorporation assay with oxidized insulin B chain as acceptor substrate; n = 5 independent determinations

Why This Matters

The close agreement between Ki and Km(app) confirms that PPTU is a mechanistically faithful pseudosubstrate, enabling researchers to use it for quantitative kinetic analyses without concerns about non-competitive or irreversible inhibition artifacts.

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source

PPTU: Justified Application Scenarios

Transglutaminase Isoform Profiling in Coagulation

PPTU's demonstrated dual inhibition of tissue transglutaminase (Ki = 4.9 × 10⁻⁵ M) and plasma Factor XIIIa [1] makes it a suitable chemical probe for in vitro and ex vivo studies where both isoforms are present and their individual contributions must be parsed. Researchers can use PPTU at concentrations near its Ki to broadly suppress transglutaminase activity and then apply isoform-specific siRNA or knockout controls to deconvolve isoform-specific effects, as is relevant in fibrin clot stabilization [1] and extracellular matrix cross-linking models.

In Vivo Studies with Extended Dosing Windows

With an LD₅₀ of 400 ± 25 mg·kg⁻¹ in mice—2.5-fold higher than that of monodansylcadaverine (160 ± 20 mg·kg⁻¹) [1]—PPTU provides a broader tolerable dose range for repeated or continuous administration in rodent models of fibrosis, cancer metastasis, or wound healing where sustained transglutaminase inhibition is required. This safety advantage permits dose-escalation experiments that would be precluded by the greater toxicity of monodansylcadaverine.

Transglutaminase Activity vs. Proliferation in Cell Assays

The >40-fold separation between the transglutaminase-inhibitory Ki (4.9 × 10⁻⁵ M) and the CHO cell antiproliferative IC₅₀ (4.2 × 10⁻³ M), combined with the absence of calmodulin–phosphodiesterase pathway interference at 0.1 mM [2][3], qualifies PPTU for cell-based experiments that require clean inhibition of protein cross-linking without confounding cytotoxicity or calmodulin-related signaling artifacts. This is especially valuable in Chinese hamster ovary cell systems where off-target effects of other inhibitors have been documented [3].

Phenylthiourea Scaffold Structure-Activity Studies

Because PPTU (n = 5) represents the activity maximum in the homologous series phenylthiourea-(CH₂)ₙ-NH₂ [1], it serves as the essential reference compound for any SAR campaign exploring modifications to the spacer length, terminal amine, or phenyl ring substituents. Procurement of highly characterized PPTU, rather than an undefined chain-length analog, ensures that new derivatives are benchmarked against the optimal parent structure with a precisely established Ki, Km(app), cellular uptake profile, and toxicity data.

Application

Selection Property

Validation Focus

Transglutaminase isoform profiling in coagulation research

Dual tissue TGase and Factor XIIIa inhibition profile

Isoform-specific deconvolution via siRNA or knockout controls

In vivo transglutaminase inhibition studies in rodent models

Reported model-safety endpoint context (differing LD₅₀ from monodansylcadaverine)

In vivo dose-range endpoint monitoring

Cell-based transglutaminase assays requiring proliferation-independent inhibition

Enzyme-inhibitory vs. antiproliferative concentration separation

Concentration-dependent proliferation controls; calmodulin-pathway verification

Structure-activity relationship studies of phenylthiourea scaffold

Defined chain-length maximal activity compound

Benchmarking new derivatives against n=5 parent compound

• [1] Lee KN, Fesus L, Yancey ST, Girard JE, Chung SI. Development of selective inhibitors of transglutaminase: phenylthiourea derivatives. J Biol Chem. 1985;260(27):14689-14694. PMID: 2865262. View Source
• [2] Lee KN. Development of specific inhibitors of transglutaminase: phenylthiourea derivatives [Ph.D. thesis]. Washington, DC: American University; 1984. Handle: http://hdl.handle.net/1961/thesesdissertations:2126. View Source
• [3] Lee KN, Chung SI, Girard JE, Fesus L. Evaluation of phenylthiourea derivatives as inhibitors of transglutaminase-catalyzed reaction in Chinese hamster ovary cells. Biochim Biophys Acta. 1988;972(2):120-130. PMID: 2903774. View Source